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Compound of Interest

N-(Pyridin-3-
Compound Name: _ ) )
yl)hydrazinecarbothioamide

cat. No.: B1271105

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide (CAS: 34955-25-4)

The proper handling and disposal of chemical reagents are paramount to ensuring laboratory
safety and environmental protection. This document provides a comprehensive guide to the
proper disposal procedures for N-(Pyridin-3-yl)hydrazinecarbothioamide, a compound
utilized in various research and development applications. Due to the limited availability of a
specific Safety Data Sheet (SDS) for this compound, the following procedures are based on
precautionary principles and data from structurally similar compounds.

Hazard Profile and Safety Summary

While a dedicated SDS for N-(Pyridin-3-yl)hydrazinecarbothioamide is not readily available,
analysis of analogous compounds, such as N-phenylhydrazinecarbothioamide, suggests a
primary hazard of acute oral toxicity.[1][2] Therefore, it is crucial to handle this compound with
appropriate personal protective equipment (PPE) and to prevent ingestion and inhalation.

Key Physical and Chemical Properties:
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Property Value

CAS Number 34955-25-4

Molecular Formula CeHsNaS

Molecular Weight 168.22 g/mol
Appearance Off-white solid/powder[1]

Sealed in a dry, cool, and well-ventilated place.

[3]

Storage

Step-by-Step Disposal Protocol

The disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide must be conducted in accordance
with all local, state, and federal regulations. The recommended procedure is to dispose of the
compound as hazardous chemical waste.

1. Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (nitrile or neoprene).
o Use safety goggles or a face shield.

e Alab coat is mandatory.

« If handling large quantities or if there is a risk of dust formation, use a NIOSH-approved
respirator.

2. Waste Collection:

o Collect waste N-(Pyridin-3-yl)hydrazinecarbothioamide and any contaminated materials
(e.g., weighing paper, gloves, pipette tips) in a designated, properly labeled, and sealed
hazardous waste container.

e The container should be made of a material compatible with the chemical.
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e The label should clearly identify the contents as "Hazardous Waste: N-(Pyridin-3-
yl)hydrazinecarbothioamide" and include the associated hazards (e.g., "Toxic").

3. Spill Management:
e In case of a spill, evacuate the immediate area.
o Wear appropriate PPE before attempting to clean the spill.

o For small spills, gently cover with an inert absorbent material (e.g., vermiculite, sand, or
earth). Do not use combustible materials like paper towels as the primary absorbent.

o Carefully scoop the absorbed material into the designated hazardous waste container.

» For large spills, contact your institution's environmental health and safety (EHS) department
immediately.

4. Final Disposal:

¢ Do not dispose of N-(Pyridin-3-yl)hydrazinecarbothioamide down the drain or in the
regular trash.

e The sealed hazardous waste container must be transferred to your institution's EHS
department or a licensed hazardous waste disposal company.[1][2] They will ensure the
compound is disposed of in an approved waste disposal plant.[1][2]

Logical Flow for Disposal Decision Making

The following diagram illustrates the decision-making process for the proper disposal of N-
(Pyridin-3-yl)hydrazinecarbothioamide.
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End: Proper Disposal
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Caption: Disposal workflow for N-(Pyridin-3-yl)hydrazinecarbothioamide.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
handling and disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide, minimizing risks to
themselves and the environment. Always consult your institution's specific safety protocols and
EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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